Cas no 23957-21-3 (4-bromo-2,6-dimethoxyaniline)

• Product Name: 4-bromo-2,6-dimethoxyaniline
• CAS No: 23957-21-3
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD09909335
• CID: 284214
• PubChem ID: 329423
• Update Time: 2025-05-21

4-bromo-2,6-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-bromo-2,6-dimethoxy-
• 4-bromo-2,6-dimethoxyaniline
• 4-bromo-2,6-dimethoxyBenzenamine
• 2,6-Dimethoxy-4-brom-anilin
• 5-bromo-1,3-dimethoxy-2-amino-benzene
• 5-Bromo-1,3-dimethoxy-2-aminobenzene
• AC1L74PS
• CTK8H7628
• KB-73271
• NSC312015
• SureCN1000103
• 4-bromo-2, 6-dimethoxyaniline
• Benzenamine, 4-bromo-2,6-dimethoxy-
• DTXSID20317162
• SCHEMBL1000103
• FT-0752125
• UJGUWWZOHPAMAJ-UHFFFAOYSA-N
• NSC-312015
• CS-0169265
• EN300-1913477
• MFCD09909335
• 23957-21-3
• DA-39955

• MDL： MFCD09909335
• Inchi： 1S/C8H10BrNO2/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,10H2,1-2H3
• InChI Key： UJGUWWZOHPAMAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)N)OC

Computed Properties

• Exact Mass: 230.9895
• Monoisotopic Mass: 230.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.488
• Melting Point: No data available
• Boiling Point: 279.5°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.575
• PSA: 44.48
• Vapor Pressure: No data available

4-bromo-2,6-dimethoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on 4-bromo-2,6-dimethoxyaniline

Comprehensive Overview of 4-Bromo-2,6-dimethoxyaniline (CAS No. 23957-21-3): Properties, Applications, and Industry Insights

4-Bromo-2,6-dimethoxyaniline (CAS No. 23957-21-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aniline derivative features a unique molecular structure with methoxy groups at the 2- and 6-positions, enhancing its reactivity in electrophilic substitution reactions. Its CAS registry number ensures precise identification in global chemical databases, making it a critical reference for researchers.

In recent years, the demand for halogenated aromatic amines like 4-Bromo-2,6-dimethoxyaniline has surged due to their role in developing OLED materials and photoactive compounds. A 2023 market analysis highlighted a 12% annual growth in applications for electronic-grade chemicals, driven by the expansion of flexible displays and organic photovoltaics. The compound's electron-rich aromatic ring facilitates cross-coupling reactions, a hot topic in Pd-catalyzed synthesis methodologies.

Environmental considerations have propelled interest in green synthetic routes for bromo-aniline derivatives. Researchers at MIT recently published a solvent-free mechanochemical protocol to reduce waste generation during 4-Bromo-2,6-dimethoxyaniline production. This aligns with the EPA's Safer Choice Program guidelines, addressing industry concerns about sustainable halogen chemistry.

The compound's crystalline morphology and thermal stability (decomposition point >200°C) make it valuable for high-performance polymer modification. Patent filings reveal increasing use in polyimide precursors for aerospace composites, where its methoxy-bromo synergy improves resin toughness. These technical advantages respond to frequent search queries about heat-resistant additives and advanced composite materials.

Analytical characterization of CAS 23957-21-3 typically involves HPLC-UV (retention time 6.8 min in C18 columns) and GC-MS (characteristic m/z 231/233 isotopic pattern). A 2024 Journal of Analytical Chemistry study validated a novel UPLC-MS/MS method for detecting trace impurities, addressing quality control challenges in high-purity specialty chemicals manufacturing.

Emerging applications in bioconjugation chemistry have expanded the compound's utility. Its primary amine group enables efficient protein labeling, with recent studies demonstrating 92% coupling efficiency in antibody-drug conjugate (ADC) development. This responds to growing pharmaceutical industry searches for site-specific bioconjugation reagents.

Storage recommendations for 4-Bromo-2,6-dimethoxyaniline emphasize amber glass containers under inert atmosphere to prevent photo-degradation and oxidative dimerization. Technical datasheets frequently cite its hygroscopic nature, warranting desiccant-packed storage – a practical consideration often queried by laboratory personnel.

Global regulatory status varies for this brominated building block. While compliant with REACH Annex VII in the EU, manufacturers must monitor evolving halogenated compound regulations, particularly concerning persistent organic pollutant (POP) screening thresholds. This regulatory dimension addresses frequent compliance-related searches in chemical trade databases.

Future research directions include exploring its catalytic asymmetric transformations and metal-organic framework (MOF) templating applications. The compound's sterically hindered amine structure presents unique opportunities in chiral auxiliary design, as noted in a 2023 ACS Catalysis perspective article.